2-amino-N-butyl-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-amino-N-butyl-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C15H18N2OS/c1-2-3-9-17-15(18)12-10-13(19-14(12)16)11-7-5-4-6-8-11/h4-8,10H,2-3,9,16H2,1H3,(H,17,18)
• InChI Key: QWWMJRJCSZMXHZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(SC(=C1)C2=CC=CC=C2)N
• Molecular Formula: C15H18N2OS
• Molecular Weight: 274.4 g/mol

Description

ThioLox is a novel thiophene-based inhibitor of the enzyme 15-lipoxygenase-1 (15-LOX-1). This compound has garnered significant attention due to its dual anti-inflammatory and neuroprotective properties. ThioLox is particularly noted for its ability to inhibit pro-inflammatory gene expression and protect neuronal cells from oxidative stress and damage .

Scientific Research Applications

ThioLox has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying thiophene-based inhibitors and their interactions with enzymes.

Biology: Investigated for its role in inhibiting pro-inflammatory gene expression and protecting neuronal cells from oxidative stress.

Medicine: Explored as a potential therapeutic agent for treating inflammatory diseases and neurodegenerative disorders.

Industry: Utilized in the development of new anti-inflammatory and neuroprotective drugs

Safety and Hazards

The safety information for “2-amino-N-butyl-5-phenylthiophene-3-carboxamide” indicates that it should be stored in a dark place, under an inert atmosphere, at 2-8°C. Specific hazard statements or precautions are not provided in the available resources.

Preparation Methods

Synthetic Routes and Reaction Conditions: ThioLox is synthesized using a combination of Substitution Oriented Screening (SOS) and Multi-Component Chemistry (MCR). The synthetic route involves the formation of a thiophene ring substituted with various functional groups to enhance its inhibitory activity against 15-LOX-1 .

Industrial Production Methods: While specific industrial production methods for ThioLox are not extensively documented, the compound’s synthesis typically involves standard organic synthesis techniques, including the use of solvents like dimethyl sulfoxide (DMSO) and ethanol for solubility and purification .

Chemical Reactions Analysis

Types of Reactions: ThioLox undergoes several types of chemical reactions, including:

Oxidation: ThioLox can be oxidized under specific conditions, leading to the formation of sulfoxides or sulfones.

Reduction: The compound can be reduced to its corresponding thiol derivative.

Substitution: ThioLox can participate in substitution reactions, particularly with halogens and other electrophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or other oxidizing agents.

Reduction: Reducing agents like sodium borohydride.

Substitution: Halogenating agents or electrophiles in the presence of a base.

Major Products Formed:

Oxidation: Sulfoxides or sulfones.

Reduction: Thiol derivatives.

Substitution: Halogenated thiophene derivatives.

Mechanism of Action

ThioLox exerts its effects by competitively inhibiting the enzyme 15-lipoxygenase-1 (15-LOX-1). This inhibition prevents the formation of pro-inflammatory mediators and reduces oxidative stress in neuronal cells. The compound interacts non-covalently with the active site of 15-LOX-1, leading to a decrease in the enzyme’s activity .

Similar Compounds:

Thiophene-based inhibitors: Other thiophene derivatives that inhibit 15-LOX-1.

Non-thiophene inhibitors: Compounds like nordihydroguaiaretic acid (NDGA) and zileuton.

Uniqueness of ThioLox: ThioLox stands out due to its superior physicochemical properties, including higher solubility and stability compared to other 15-LOX-1 inhibitors. Additionally, ThioLox has demonstrated strong neuroprotective effects, making it a promising candidate for treating neurodegenerative diseases .